N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide

• IUPAC Name: N'-[1-(2-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide
• InChI: InChI=1S/C16H11ClN6O2/c17-11-4-1-2-5-12(11)23-15-10(8-20-23)14(18-9-19-15)21-22-16(24)13-6-3-7-25-13/h1-9H,(H,22,24)(H,18,19,21)
• InChI Key: WPGYLPBHMDQVMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C3=NC=NC(=C3C=N2)NNC(=O)C4=CC=CO4)Cl
• Molecular Formula: C16H11ClN6O2
• Molecular Weight: 354.75 g/mol

Description

N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide, also known as CPFP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Target of Action

• Unfortunately, I couldn’t find specific information on the exact targets for this compound. However, pyrazolopyrimidine derivatives have been reported to exhibit various pharmacological activities, including antiviral, antimicrobial, antitumor, and more .

Biochemical Pathways

• Pyrazolopyrimidines have been studied for their potential in various diseases, but the exact pathways remain elusive .

Advantages and Limitations for Lab Experiments

One advantage of N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide is its potential applications in various fields such as cancer research, inflammation, and microbial infections. Another advantage is its relatively low toxicity compared to other chemical compounds. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its applications.

Future Directions

There are many future directions for research on N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide. One direction is to further study its mechanism of action to optimize its applications. Another direction is to study its potential applications in other fields such as neurodegenerative diseases and cardiovascular diseases. Additionally, research can be conducted to optimize the synthesis method of N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide to increase its yield and purity.
In conclusion, N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide is needed to optimize its applications and increase our understanding of its mechanism of action.

Scientific Research Applications

N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide has been studied for its potential applications in various fields such as cancer research, inflammation, and microbial infections. In cancer research, N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation, N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide has been shown to reduce the levels of pro-inflammatory cytokines and inhibit the activation of NF-κB. In microbial infections, N'-[1-(2-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]furan-2-carbohydrazide has been shown to inhibit the growth of bacteria and fungi.